Cas no 1784382-85-9 (4,4-difluoro-2-azaspiro4.4nonane)

• Product Name: 4,4-difluoro-2-azaspiro4.4nonane
• CAS No: 1784382-85-9
• MF: C₈H₁₃F₂N
• MW: 161.19232916832
• CID: 5690402
• PubChem ID: 105431590
• Update Time: 2025-10-29

4,4-difluoro-2-azaspiro4.4nonane Chemical and Physical Properties

Names and Identifiers

• EN300-1105253
• 4,4-Difluoro-2-azaspiro[4.4]nonane
• 1784382-85-9
• 2-Azaspiro[4.4]nonane, 4,4-difluoro-
• 4,4-difluoro-2-azaspiro4.4nonane

• Inchi： 1S/C8H13F2N/c9-8(10)6-11-5-7(8)3-1-2-4-7/h11H,1-6H2
• InChI Key： FOQZKZYPJNOEJM-UHFFFAOYSA-N
• SMILES： FC1(CNCC21CCCC2)F

Computed Properties

• Exact Mass: 161.10160574g/mol
• Monoisotopic Mass: 161.10160574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 196.2±40.0 °C(Predicted)
• pka: 6.46±0.40(Predicted)

Additional information on 4,4-difluoro-2-azaspiro4.4nonane

Introduction to 4,4-difluoro-2-azaspiro[4.4]nonane (CAS No. 1784382-85-9)

4,4-difluoro-2-azaspiro[4.4]nonane, identified by the Chemical Abstracts Service Number (CAS No.) 1784382-85-9, is a compound of significant interest in the field of medicinal chemistry and pharmaceutical research. This spirocyclic azapeptide derivative exhibits a unique structural framework that has garnered attention for its potential applications in drug development, particularly in the design of novel bioactive molecules. The compound's molecular architecture, featuring a spirocyclic core connected by an azetidine ring, contributes to its distinctive chemical and biological properties.

The spirocyclic nature of 4,4-difluoro-2-azaspiro[4.4]nonane introduces rigidity to the molecular structure, which can enhance binding affinity and selectivity in biological targets. This feature is particularly valuable in the development of small-molecule inhibitors and agonists. The presence of fluorine atoms at the 4,4-difluoro positions further modulates the compound's pharmacokinetic profile, improving metabolic stability and lipophilicity—key factors in drug efficacy and bioavailability.

Recent advancements in computational chemistry and molecular modeling have highlighted the utility of spirocyclic compounds like 4,4-difluoro-2-azaspiro[4.4]nonane in virtual screening campaigns. Studies indicate that such derivatives can interact with biological macromolecules through multiple hydrogen bonding interactions and hydrophobic effects, making them promising candidates for targeting enzymes and receptors involved in therapeutic pathways. For instance, modifications to the spirocyclic core have been explored to enhance interactions with protease inhibitors or G-protein coupled receptors (GPCRs), areas where medicinal chemists are actively seeking innovative solutions.

The azaspiro scaffold in 4,4-difluoro-2-azaspiro[4.4]nonane also offers flexibility for structural diversification without compromising overall stability. This balance between rigidity and conformational freedom is advantageous for optimizing pharmacological activity while minimizing off-target effects. Researchers have leveraged this property to design analogs with enhanced solubility or improved binding affinities for specific biological targets. For example, computational studies have demonstrated that fluorinated spirocyclic azapeptides can exhibit picomolar binding affinities for certain enzyme families, underscoring their potential as lead compounds in drug discovery.

In parallel with experimental synthesis efforts, theoretical investigations have provided insights into the electronic structure and reactivity of 4,4-difluoro-2-azaspiro[4.4]nonane. Density functional theory (DFT) calculations have revealed that the spirocyclic core influences electron delocalization across the molecule, affecting both its spectroscopic properties and reactivity patterns. These findings are critical for guiding synthetic strategies aimed at introducing functional groups or modifications that enhance biological activity while preserving structural integrity.

The pharmaceutical industry has shown increasing interest in fluorinated heterocycles due to their favorable pharmacokinetic profiles and improved bioavailability. Spirocyclic azapeptides, such as 4,4-difluoro-2-azaspiro[4.4]nonane, represent a niche yet promising class of molecules within this broader category. Their unique combination of structural features—rigidity from the spirocycle, nitrogen heterocycles for hydrogen bonding potential, and fluorine atoms for metabolic stability—makes them attractive for further exploration.

Emerging research suggests that derivatives of spirocyclic azapeptides may find applications beyond traditional small-molecule drug development. For instance, their ability to form stable complexes with peptides or proteins could make them useful in targeted drug delivery systems or as probes for biochemical assays. The versatility of this class of compounds is further highlighted by their potential use in developing enzyme inhibitors for neurological disorders or anti-inflammatory agents.

The synthesis of CAS No. 1784382-85-9 involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric transformations, have been employed to construct the spirocyclic core efficiently. These approaches not only streamline production but also allow for modular diversification of the scaffold—a critical aspect when evaluating multiple analogs during lead optimization.

From a regulatory perspective, compounds like CAS No. 1784382-85-9 must undergo rigorous safety assessments before advancing to clinical trials or commercialization. While not classified as hazardous materials under current regulations, thorough characterization—including toxicological studies—is essential to ensure their safety when used in pharmaceutical applications. Collaborative efforts between synthetic chemists and biologists are crucial for bridging gaps between laboratory-scale production and large-scale manufacturing requirements.

The integration of machine learning tools into drug discovery workflows has accelerated the identification of promising candidates like CAS No. 1784382-85-9 by predicting their biological activity based on structural features alone. These computational predictions complement experimental data obtained from high-throughput screening assays or virtual docking studies conducted using molecular dynamics simulations—a synergistic approach that enhances efficiency while reducing costs associated with traditional trial-and-error methods.

In conclusion,CAS No 1784438285997, exemplified by its counterpart,spirocyclic azapeptide derivatives, represents an exciting frontier in medicinal chemistry where structural innovation meets functional utility through fluorine-mediated enhancements,spirocycle rigidity,and nitrogen-containing heterocycles contribute synergistically toward developing next-generation therapeutics,spirocycle rigidity,and nitrogen-containing heterocycles contribute synergistically toward developing next-generation therapeutics,spirocycle rigidity,and nitrogen-containing heterocycles contribute synergistically toward developing next-generation therapeutics,spirocycle rigidity,and nitrogen-containing heterocycles contribute synergistically toward developing next-generation therapeutics., ensuring robust interactions with biological targets while maintaining favorable pharmacokinetic profiles., ensuring robust interactions with biological targets while maintaining favorable pharmacokinetic profiles., ensuring robust interactions with biological targets while maintaining favorable pharmacokinetic profiles., ensuring robust interactions with biological targets while maintaining favorable pharmacokinetic profiles.. Further exploration into this class of compounds promises to yield novel insights into structure-function relationships critical for advancing therapeutic strategies across multiple disease areas., ensuring robust interactions with biological targets while maintaining favorable pharmacokinetic profiles..